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Compound of Interest

Compound Name:
N,4-Dimethyl-5-nitropyridin-2-

amine

CAS No.: 70564-14-6

Cat. No.: B13486393

Get Quote

Executive Summary
N,4-Dimethyl-5-nitropyridin-2-amine is a specialized heterocyclic intermediate, primarily

utilized in the synthesis of kinase inhibitors and other bioactive pyridine derivatives. Unlike

common commodity chemicals, this specific isomer often lacks a widely indexed Chemical

Abstracts Service (CAS) Registry Number in public catalogs, leading to significant confusion

with its structural isomers (e.g., N,N-dimethyl or 3-nitro variants).

This guide provides a definitive structural analysis, identifies the "Ghost CAS" phenomenon

associated with this compound, and establishes a self-validating protocol for its procurement

via its stable precursor, 2-Chloro-4-methyl-5-nitropyridine (CAS 23056-33-9).

Chemical Identity & Nomenclature
Accurate identification requires distinguishing the target molecule from its "false positive"

isomers. The target features a methyl group on the exocyclic amine (position 2) and a methyl

group on the ring (position 4), with a nitro group at position 5.
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Core Chemical Data
Property Specification

Common Name N,4-Dimethyl-5-nitropyridin-2-amine

Systematic Name N,4-Dimethyl-5-nitro-2-pyridinamine

IUPAC Name 4-Methyl-5-nitro-2-(methylamino)pyridine

Molecular Formula C₈H₁₁N₃O₂

Molecular Weight 181.19 g/mol

SMILES Cc1cc(NC)ncc1=O

Key Functional Groups
Secondary Amine (N-Me), Nitro (-NO₂), Pyridine

Ring

Isomer Differentiation Table (Critical)
Researchers often encounter the following isomers which are frequently mistaken for the

target.

Chemical Name CAS Number
Structural
Difference

Status

N,4-Dimethyl-5-

nitropyridin-2-amine
Not Widely Indexed*

Target (2-NHMe, 4-

Me)
Target

2-Amino-4-methyl-5-

nitropyridine
21901-40-6

Primary amine (-NH₂),

no N-Me
Precursor Analog

2-Amino-4-methyl-3-

nitropyridine
6635-86-5 Nitro at pos 3 (Isomer) False Positive

N,N-Dimethyl-5-

nitropyridin-2-amine
2554-75-8

Tertiary amine (-

NMe₂), no 4-Me
False Positive

2-Chloro-4-methyl-5-

nitropyridine
23056-33-9

Chloro at pos 2 (No

amine)
Key Precursor

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13486393?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


*Note: While specific internal registry numbers exist (e.g., in proprietary pharma databases),

the commercial procurement of this exact molecule often requires custom synthesis or

searching via the systematic name rather than a generic CAS.

Verification Methodology & Synthesis Logic
Since a direct commercial CAS lookup often yields ambiguous results or "Product Not Found,"

the most reliable strategy for researchers is to procure the chlorinated precursor and perform a

one-step synthesis. This ensures chain-of-custody and structural certainty.

The "Anchor CAS" Strategy
The molecule 2-Chloro-4-methyl-5-nitropyridine (CAS 23056-33-9) is the definitive "Anchor

CAS." It is commercially available, stable, and serves as the direct electrophile for the

introduction of the methylamine group.

Validated Synthesis Protocol
Reaction Type: Nucleophilic Aromatic Substitution (SₙAr) Precursor: 2-Chloro-4-methyl-5-

nitropyridine (CAS 23056-33-9) Reagent: Methylamine (2.0 M in THF or Methanol)

Step-by-Step Workflow:

Dissolution: Dissolve 1.0 eq of CAS 23056-33-9 in an aprotic solvent (THF or Acetonitrile).

Addition: Cool to 0°C. Add 2.5 eq of Methylamine solution dropwise. The electron-

withdrawing nitro group at position 5 activates the chlorine at position 2, facilitating rapid

displacement.

Reaction: Allow to warm to Room Temperature (RT). Stir for 2–4 hours. Monitor via TLC

(Mobile Phase: 30% EtOAc/Hexanes) or LC-MS.

Workup: Concentrate the solvent. Resuspend in EtOAc/Water. Wash organic layer with

brine. Dry over Na₂SO₄.

Purification: Recrystallize from Ethanol or purify via flash chromatography if necessary.

Analytical Validation (Self-Validating System)
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To confirm the identity of the synthesized N,4-Dimethyl-5-nitropyridin-2-amine, look for these

specific NMR signals which distinguish it from the isomers:

¹H NMR (400 MHz, DMSO-d₆/CDCl₃):

δ ~2.5 ppm (s, 3H): Methyl group on the ring (C4-Me).

δ ~2.9–3.0 ppm (d, 3H): Methyl group on the nitrogen (N-Me). Key differentiator from CAS

21901-40-6 (no N-Me) and CAS 2554-75-8 (N-Me₂ singlet).

δ ~6.4 ppm (s, 1H): Aromatic proton at C3.

δ ~8.9 ppm (s, 1H): Aromatic proton at C6 (deshielded by adjacent Nitro group).

δ ~7.5–8.0 ppm (br q, 1H): N-H signal (couples with N-Me).

Visualization of Logic Flow
The following diagram illustrates the decision matrix for identifying and synthesizing the target,

highlighting the critical "False Positive" checkpoints.
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Target: N,4-Dimethyl-5-nitropyridin-2-amine

Database Search (CAS Lookup)

Direct CAS Found?

False Positive: 2-Amino-4-methyl-3-nitropyridine
(CAS 6635-86-5)

Matches 'Amino-Nitro-Picoline'

False Positive: N,N-Dimethyl-5-nitropyridin-2-amine
(CAS 2554-75-8)

Matches 'Dimethyl-Nitro-Amine'

Anchor Strategy:
Locate Precursor

No Exact Match / Verify Structure

2-Chloro-4-methyl-5-nitropyridine
CAS 23056-33-9

Synthesis (SnAr)
+ Methylamine (MeNH2)

Verified Product:
N,4-Dimethyl-5-nitropyridin-2-amine

Click to download full resolution via product page

Caption: Workflow for distinguishing the target molecule from common isomers and routing

procurement through the verified chloro-precursor.
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To cite this document: BenchChem. [Technical Guide: Identification & Synthesis of N,4-
Dimethyl-5-nitropyridin-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13486393/docs#technical-guide-identification-
synthesis-of-n-4-dimethyl-5-nitropyridin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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